Cas no 1875209-25-8 (3-carbamoyl-4-methoxybenzenesulfinate)

• Product Name: 3-carbamoyl-4-methoxybenzenesulfinate
• CAS No: 1875209-25-8
• MF: C₈H₁₀NNaO₄S
• MW: 239.224071979523
• CID: 6431118
• PubChem ID: 130538059
• Update Time: 2025-05-21

3-carbamoyl-4-methoxybenzenesulfinate Chemical and Physical Properties

Names and Identifiers

• 3-carbamoyl-4-methoxybenzenesulfinate
• 1875209-25-8
• Sodium 3-carbamoyl-4-methoxybenzene-1-sulfinate
• Sodium3-carbamoyl-4-methoxybenzene-1-sulfinate
• EN300-722676

• Inchi： 1S/C8H9NO4S.Na.H/c1-13-7-3-2-5(14(11)12)4-6(7)8(9)10;;/h2-4H,1H3,(H2,9,10)(H,11,12);;
• InChI Key： CJLCDCQFFZUHOH-UHFFFAOYSA-N
• SMILES： C(C1C=C(S(O)=O)C=CC=1OC)(=O)N.[NaH]

Computed Properties

• Exact Mass: 237.00717319g/mol
• Monoisotopic Mass: 237.00717319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų

Additional information on 3-carbamoyl-4-methoxybenzenesulfinate

3-Carbamoyl-4-Methoxybenzenesulfinate (CAS No. 1875209-25-8)

The compound 3-Carbamoyl-4-Methoxybenzenesulfinate (CAS No. 1875209-25-8) is a highly specialized organic chemical with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a sulfonate group with a carbamoyl and methoxy substituent on the aromatic ring. The sulfonate group plays a crucial role in enhancing the compound's stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 3-Carbamoyl-4-Methoxybenzenesulfinate in the development of novel drug delivery systems. Researchers have explored its ability to act as a bioisostere for other sulfonate-containing compounds, offering improved pharmacokinetic properties such as enhanced solubility and reduced toxicity. This has led to its consideration in the design of targeted therapies for chronic diseases, including cancer and inflammatory disorders.

In the agrochemical sector, 3-Carbamoyl-4-Methoxybenzenesulfinate has shown promise as a precursor for herbicides and fungicides. Its methoxy group contributes to its lipophilicity, enabling better absorption into plant tissues. Furthermore, the carbamoyl group enhances the compound's ability to inhibit key enzymatic pathways in pests and pathogens, making it a potential candidate for sustainable agricultural practices.

From a synthetic perspective, the preparation of 3-Carbamoyl-4-Methoxybenzenesulfinate involves a multi-step process that typically includes sulfonation of an aromatic ring followed by substitution reactions to introduce the carbamoyl and methoxy groups. Recent advancements in catalytic methods have improved the efficiency of these reactions, reducing production costs and minimizing environmental impact.

One of the most exciting developments involving this compound is its use in materials science. Scientists have investigated its potential as a building block for advanced polymers and coatings. The combination of its sulfonate group with other functional groups has been shown to enhance the mechanical and thermal properties of polymer matrices, opening new avenues for applications in aerospace and electronics.

Moreover, 3-Carbamoyl-4-Methoxybenzenesulfinate has been studied for its role in green chemistry initiatives. Its ability to participate in atom-efficient reactions has made it an attractive alternative to traditional reagents that generate hazardous byproducts. This aligns with global efforts to promote sustainable chemical processes.

In conclusion, 3-Carbamoyl-4-Methoxybenzenesulfinate (CAS No. 1875209-25-8) is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing modern science and technology.